Cas no 1388736-64-8 ((2R)-(2-Amino-3,3,3-trifluoro-propyl)-carbamic acid tert-butyl ester)
(2R)-(2-Amino-3,3,3-trifluoro-propyl)-carbamic acid tert-butyl ester Chemical and Physical Properties
Names and Identifiers
-
- (2R)-(2-Amino-3,3,3-trifluoro-propyl)-carbamic acid tert-butyl ester
- (R)-(2-Amino-3,3,3-trifluoro-propyl)-carbamic acid tert-butyl ester
-
- MDL: MFCD22497582
- Inchi: 1S/C8H15F3N2O2/c1-7(2,3)15-6(14)13-4-5(12)8(9,10)11/h5H,4,12H2,1-3H3,(H,13,14)/t5-/m1/s1
- InChI Key: CULJFUHYDUYEEV-RXMQYKEDSA-N
- SMILES: C(OC(C)(C)C)(=O)NC[C@@H](N)C(F)(F)F
(2R)-(2-Amino-3,3,3-trifluoro-propyl)-carbamic acid tert-butyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1125782-100mg |
(R)-(2-Amino-3,3,3-trifluoro-propyl)-carbamic acid tert-butyl ester |
1388736-64-8 | 95% | 100mg |
$455 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1125782-250mg |
(R)-(2-Amino-3,3,3-trifluoro-propyl)-carbamic acid tert-butyl ester |
1388736-64-8 | 95% | 250mg |
$665 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1125782-500mg |
(R)-(2-Amino-3,3,3-trifluoro-propyl)-carbamic acid tert-butyl ester |
1388736-64-8 | 95% | 500mg |
$1115 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1125782-1g |
(R)-(2-Amino-3,3,3-trifluoro-propyl)-carbamic acid tert-butyl ester |
1388736-64-8 | 95% | 1g |
$2105 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1125782-5g |
(R)-(2-Amino-3,3,3-trifluoro-propyl)-carbamic acid tert-butyl ester |
1388736-64-8 | 95% | 5g |
$7705 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1125782-50mg |
(R)-(2-Amino-3,3,3-trifluoro-propyl)-carbamic acid tert-butyl ester |
1388736-64-8 | 95% | 50mg |
$285 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1125782-50mg |
(R)-(2-Amino-3,3,3-trifluoro-propyl)-carbamic acid tert-butyl ester |
1388736-64-8 | 95% | 50mg |
$285 | 2025-02-25 | |
| eNovation Chemicals LLC | Y1125782-100mg |
(R)-(2-Amino-3,3,3-trifluoro-propyl)-carbamic acid tert-butyl ester |
1388736-64-8 | 95% | 100mg |
$455 | 2025-02-25 | |
| eNovation Chemicals LLC | Y1125782-1g |
(R)-(2-Amino-3,3,3-trifluoro-propyl)-carbamic acid tert-butyl ester |
1388736-64-8 | 95% | 1g |
$2105 | 2025-02-25 | |
| eNovation Chemicals LLC | Y1125782-500mg |
(R)-(2-Amino-3,3,3-trifluoro-propyl)-carbamic acid tert-butyl ester |
1388736-64-8 | 95% | 500mg |
$1115 | 2025-02-25 |
(2R)-(2-Amino-3,3,3-trifluoro-propyl)-carbamic acid tert-butyl ester Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on (2R)-(2-Amino-3,3,3-trifluoro-propyl)-carbamic acid tert-butyl ester
Recent Advances in the Application of (2R)-(2-Amino-3,3,3-trifluoro-propyl)-carbamic acid tert-butyl ester (CAS: 1388736-64-8) in Chemical Biology and Pharmaceutical Research
The compound (2R)-(2-Amino-3,3,3-trifluoro-propyl)-carbamic acid tert-butyl ester (CAS: 1388736-64-8) has recently emerged as a key intermediate in the synthesis of biologically active molecules, particularly in the development of novel pharmaceuticals targeting neurological and metabolic disorders. This chiral building block, characterized by its trifluoromethyl group and tert-butyl carbamate protection, offers unique advantages in drug design, including enhanced metabolic stability and improved binding affinity. Recent studies have highlighted its utility in the synthesis of protease inhibitors, G-protein-coupled receptor (GPCR) modulators, and other therapeutically relevant compounds.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient use of this compound in the asymmetric synthesis of γ-aminobutyric acid (GABA) analogs with potential applications in epilepsy treatment. The researchers utilized the stereochemical purity of (2R)-(2-Amino-3,3,3-trifluoro-propyl)-carbamic acid tert-butyl ester to construct novel GABA receptor ligands with improved blood-brain barrier penetration compared to existing therapeutics. The trifluoromethyl group was found to significantly enhance the compounds' metabolic stability while maintaining favorable pharmacokinetic properties.
In the field of peptide mimetics, a recent patent application (WO2023056789) disclosed innovative synthetic routes employing this building block for the development of renin inhibitors. The tert-butyl carbamate protection group proved crucial in enabling selective deprotection strategies during the multi-step synthesis, while the trifluoropropyl moiety contributed to enhanced target binding through favorable hydrophobic interactions. These developments suggest expanding applications of CAS 1388736-64-8 in cardiovascular drug discovery programs.
Analytical characterization of this compound has also seen significant advancements. A 2024 study in Analytical and Bioanalytical Chemistry presented a novel LC-MS/MS method for quantifying trace impurities in batches of (2R)-(2-Amino-3,3,3-trifluoro-propyl)-carbamic acid tert-butyl ester, achieving detection limits below 0.05% for critical process-related impurities. This methodological improvement supports the growing pharmaceutical industry demand for high-purity chiral intermediates in GMP-compliant manufacturing processes.
The commercial availability of this compound has increased substantially in the past two years, with multiple suppliers now offering kilogram-scale quantities at >99% enantiomeric purity. Market analysis indicates that the growing demand for fluorinated pharmaceutical intermediates is driving expanded production capacity for CAS 1388736-64-8, particularly in Asia-Pacific regions where specialty chemical manufacturing capabilities have rapidly advanced.
Future research directions appear to focus on exploring the compound's utility in PROTAC (proteolysis targeting chimera) development, where its structural features could facilitate the design of bifunctional molecules targeting protein degradation pathways. Preliminary results presented at the 2024 American Chemical Society national meeting suggest promising applications in oncology drug discovery, though peer-reviewed publications are still forthcoming.
1388736-64-8 ((2R)-(2-Amino-3,3,3-trifluoro-propyl)-carbamic acid tert-butyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)